Cas no 1009378-33-9 (2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide)
1009378-33-9 structure
Product Name:2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
CAS No:1009378-33-9
MF:C12H10BrFN2OS
MW:329.188004016876
CID:2151259
Update Time:2023-08-05
2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
- CQTRKGSINIWSNH-UHFFFAOYSA-N
- 2-bromo-4-methyl-thiazole-5-carboxylic acid 4-fluoro-benzylamide
- 2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
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- Inchi: 1S/C12H10BrFN2OS/c1-7-10(18-12(13)16-7)11(17)15-6-8-2-4-9(14)5-3-8/h2-5H,6H2,1H3,(H,15,17)
- InChI Key: CQTRKGSINIWSNH-UHFFFAOYSA-N
- SMILES: BrC1=NC(C)=C(C(NCC2C=CC(=CC=2)F)=O)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Topological Polar Surface Area: 70.2
2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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